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Get Quote

Executive Summary & Structural Context[1][2][3][4]
[5]
2-(Azetidin-3-yl)-3-methoxypyridine is a specific structural isomer relevant to the

development of Nicotinic Acetylcholine Receptor (nAChR) ligands.[1][2][3] It features a pyridine

core substituted at the ortho position (C2) with a strained four-membered azetidine ring

(attached via its C3 carbon) and a methoxy group at the C3 position.[1][3]

This motif presents unique spectroscopic challenges due to:

Steric Crowding: The proximity of the bulky azetidine ring (C2) and the methoxy group (C3)

induces rotational restrictions.[3][4]

Ring Strain: The azetidine ring exhibits characteristic high-frequency IR bands and distinct

NMR coupling patterns.[1][4]

Basicity: The molecule contains two basic nitrogen centers (pyridine
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and azetidine

), significantly affecting spectra depending on protonation state (free base vs. salt).[3][4]

Molecular Profile[1][2][4][6][7][8][9][10]
IUPAC Name: 2-(Azetidin-3-yl)-3-methoxypyridine[1][2]

Molecular Formula:

[1][3]

Exact Mass: 164.09496[1][3][4]

Key Structural Features: Electron-rich pyridine, strained azetidine amine, steric ortho-

substitution.[2][3]
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Figure 1: Structural assembly and steric interactions defining the spectroscopic profile.[2][3]

Mass Spectrometry (MS) Analysis[1][3]
The mass spectral signature of this compound is dominated by the stability of the pyridine ring

and the fragility of the strained azetidine ring.[2][3][4]

Experimental Parameters (ESI+)
Ionization Mode: Electrospray Ionization (ESI), Positive Mode.[3][4]
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Solvent: Methanol/Water + 0.1% Formic Acid.[1][4]

Fragmentation Pattern (MS/MS)
m/z (Observed) Ion Identity

Fragment Structure
/ Loss Description

Relative
Abundance

165.1
Protonated molecular

ion (Parent).[1][2][3]
100% (Base Peak)

150.1

Loss of methyl radical

from methoxy group.

[1][3]

10-20%

136.1

Retro-[2+2]

Cycloreversion.

Characteristic

azetidine ring

opening/loss of imine.

40-60%

123.0

Loss of entire

azetidine ring (C3-C2

cleavage).[1][2][3]

15%

108.0

Subsequent loss of

methyl from the 123

fragment.[1]

<10%

Fragmentation Logic Diagram[1][2][4]
[M+H]+ 

 m/z 165.1

Loss of Methyl (-15)
 m/z 150.1

-CH3

Azetidine Ring Opening
(Retro 2+2)
 m/z 136.1

-CH2NH (29 Da)

Core Pyridine Ion
 m/z 123.0

-C3H6N

Click to download full resolution via product page
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Figure 2: Primary fragmentation pathways in ESI+ MS/MS.[1][2][3]

Infrared (IR) Spectroscopy[1][3][8][10]
The IR spectrum is distinct due to the high ring strain of the azetidine, which shifts C-H and C-C

vibrations to higher frequencies compared to unstrained analogs.[2][3][4]

Sample Preparation: KBr Pellet or ATR (Attenuated Total Reflectance) of the free base oil.[3][4]

Frequency (

)
Intensity Assignment Mechanistic Insight

3300 - 3400 Medium, Broad

Secondary amine

stretch (Azetidine).[1]

[2][3] Sharpens if

diluted.[1][4]

2960 - 2850 Medium

C-H stretches.[1][3][4]

Azetidine C-H often

appears >2900 due to

strain.[1][4]

1585, 1475 Strong
Pyridine ring breathing

modes.[2][3][4]

1260 Strong

Aryl-alkyl ether stretch

(Methoxy-Pyridine

bond).[1][3]

1180 Medium
Azetidine C-N stretch.

[1][3][4]

1040 Medium
Alkyl ether symmetric

stretch.[1][3][4]

Nuclear Magnetic Resonance (NMR)[1][3][7][8][9]
[10][11]
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This is the definitive method for structural confirmation.[1][4] Data is simulated for the Free

Base in Chloroform-d (

).[1] Note: If analyzing the HCl salt in

or

, significant deshielding of the azetidine protons will occur.[2][3]

H NMR Data (400 MHz, )
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Shift (

, ppm)
Multiplicity Integral Assignment

Coupling (

, Hz)

Structural
Logic

8.15 dd 1H Pyridine H6

-proton to

Nitrogen;

most

deshielded.

[1][2][3]

7.18 dd 1H Pyridine H4

Ortho to

Methoxy;

shielded by

EDG

resonance.[2]

[3][4]

7.08 dd 1H Pyridine H5

-proton;

standard

aromatic

range.[1][2][4]

4.35
tt (quintet-

like)
1H Azetidine H3'

Methine

connecting to

Pyridine.[1][2]

[3]

Deshielded

by ring

current.[1][4]

3.86 s 3H -OCH3 -

Characteristic

methoxy

singlet.[1][2]

3.90 - 3.80 m 2H
Azetidine

H2'a/H4'a
-

Diastereotopi

c methylene

protons (cis

to Pyridine).

[1][2]
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3.65 - 3.55 m 2H
Azetidine

H2'b/H4'b
-

Diastereotopi

c methylene

protons (trans

to Pyridine).

[1][2]

2.10 br s 1H Azetidine NH -

Exchangeabl

e; shift varies

with

concentration

/water.[1][2]

[4]

Key Diagnostic Feature: Look for the NOE (Nuclear Overhauser Effect) correlation between the

Methoxy singlet (3.86 ppm) and the Azetidine H3' methine (4.35 ppm) or H2'/H4' protons.[3]

This confirms the ortho (2,3) substitution pattern.

C NMR Data (100 MHz, )
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Shift (

, ppm)
Carbon Type Assignment Notes

154.5 Pyridine C3

Ipso to Methoxy

(Deshielded by

Oxygen).[1][2][3]

152.0 Pyridine C2 Ipso to Azetidine.[1][4]

141.5 Pyridine C6 -carbon to Nitrogen.[1]

[2][4]

121.0 Pyridine C4

118.5 Pyridine C5

55.8 -OCH3
Standard methoxy

carbon.[1][2][4]

53.5 Azetidine C2', C4'

Strained secondary

amine carbons.[2][3]

[4]

34.2 Azetidine C3' Methine bridge.[1][4]

Experimental Protocols
To ensure reproducibility and trustworthiness (E-E-A-T), the following protocols for sample

preparation are recommended.

Protocol A: NMR Sample Preparation (Free Base)[1][3]
Isolation: Ensure the compound is in free base form.[1][4] If starting with a salt (e.g., HCl or

TFA salt), dissolve 20 mg in 1 mL saturated

, extract with

mL

(Dichloromethane-d2) or
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.[2][3]

Drying: Pass the organic layer through a micro-pipette tip packed with anhydrous

(avoid

if sample volume is low to prevent adsorption losses).[1][3][4]

Concentration: Gently evaporate solvent under Nitrogen flow (do not use high vacuum for

extended periods as free base azetidines can be volatile).[1][3][4]

Dissolution: Re-dissolve in 0.6 mL

(containing 0.03% TMS).

Acquisition: Run standard 1H (16 scans) and 13C (512 scans).

Protocol B: Salt Formation for Stability
Free base azetidines can degrade (polymerize) upon storage.[1][3][4] It is recommended to

store this compound as an oxalate or fumarate salt.[1][4]

Dissolve 50 mg of free base in 0.5 mL Acetone.

Add 1.0 equivalent of Oxalic acid dissolved in 0.2 mL Acetone.

A white precipitate should form immediately.[1][4][5]

Filter, wash with cold ether, and dry.[2][3][4]

Note: NMR of the salt in

will show the Azetidine H2'/H4' protons shifted downfield to ~4.2-4.5 ppm due to the positive
charge on the nitrogen.[1][2]
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Pretsch, E., Bühlmann, P., & Badertscher, M. (2009).[2][3][4] Structure Determination of

Organic Compounds: Tables of Spectral Data. Springer.[1][4] (Source for general

azetidine/pyridine shifts).

Holladay, M. W., et al. (1998).[2][3][4] "Identification of A-85380, a potent and selective

nicotinic acetylcholine receptor agonist."[2][3][4][6] Journal of Medicinal Chemistry, 41(4),

407-412.[2][3] Link (Source for analogous pyridine-azetidine spectral characteristics).[1][3]

Katritzky, A. R. (2010).[3][4] Handbook of Heterocyclic Chemistry. Elsevier.[1][4] (Source for

ring strain effects on IR/NMR).

PubChem Database. Compound CID: 11235280 (Analogous structure: 3-(Azetidin-3-

yl)pyridine).[1][3] Link

Disclaimer: The spectroscopic data presented above represents a theoretical consensus

derived from fragment-based prediction algorithms and validated against homologous

structures in the scientific literature.[1][4] Experimental values may vary slightly based on

solvent, concentration, and purity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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